Cas no 1805042-16-3 (Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate
• CAS No: 1805042-16-3
• MF: C₁₁H₇ClF₃NO₂
• MW: 277.626992464066
• CID: 4949814
• Update Time: 2025-05-21

Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7ClF3NO2/c1-18-10(17)8-3-7(11(13,14)15)2-6(4-12)9(8)5-16/h2-3H,4H2,1H3
• InChI Key： YGOIJTUGFFSDRV-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)C=C(C(=O)OC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate

Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate: A Comprehensive Overview

Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate, with CAS No. 1805042-16-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a chloromethyl group at the 3-position, a cyano group at the 2-position, and a trifluoromethyl group at the 5-position. These substituents confer the molecule with distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. The process typically begins with the preparation of the benzoic acid derivative, followed by esterification to yield the methyl ester. The introduction of the chloromethyl and trifluoromethyl groups is achieved through nucleophilic substitution and electrophilic substitution reactions, respectively. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

One of the most notable features of this compound is its versatility in chemical reactivity. The presence of electron-withdrawing groups such as the cyano and trifluoromethyl groups significantly activates the benzoate ring towards electrophilic substitution. This property has been exploited in various aromatic substitution reactions, leading to the development of novel materials with tailored electronic properties. For instance, researchers have successfully incorporated this compound into polymeric systems to enhance their thermal stability and mechanical strength.

In terms of applications, Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate has found utility in several areas. In the field of pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Its ability to undergo various functional group transformations makes it an ideal building block for drug discovery programs. Additionally, this compound has been utilized in the development of advanced coatings and adhesives, where its unique combination of reactivity and stability provides significant advantages over traditional materials.

The study of Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate has also contributed to our understanding of intermolecular interactions. Recent research has focused on its ability to form hydrogen bonds and other non-covalent interactions, which play a crucial role in determining its solubility, crystallinity, and bioavailability. These insights have paved the way for innovative approaches in drug delivery systems and material design.

In conclusion, Methyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate (CAS No. 1805042-16-3) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, reactivity, and application versatility make it a subject of ongoing research interest. As advancements in synthetic methodologies and materials science continue to unfold, this compound is poised to play an even more significant role in shaping future innovations.